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Compound of Interest

Compound Name: INF 195

Cat. No.: B15611257 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents like TMP195, a selective class IIa histone deacetylase (HDAC)

inhibitor, are critical for ensuring laboratory safety and regulatory compliance.[1] This guide

provides a comprehensive overview of the necessary procedures for the safe disposal of

TMP195, encompassing immediate safety precautions, step-by-step disposal instructions, and

spill management protocols. Adherence to these guidelines is essential to minimize exposure

risks and protect the environment.

TMP195 Chemical and Physical Properties
A summary of the key quantitative data for TMP195 is provided in the table below for easy

reference.

Property Value

Molecular Formula C₂₃H₁₉F₃N₄O₃

Molecular Weight 456.42 g/mol

Appearance White to off-white solid

Solubility Soluble in DMSO (up to 50 mM)

Storage (Solid) Store at -20°C for up to 3 years[1]

Storage (in Solvent) Store at -80°C[1]
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Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle TMP195 with the

appropriate safety measures to minimize exposure risks.

Personal Protective Equipment (PPE): Always wear the following PPE when handling TMP195:

Eye Protection: Safety goggles with side-shields.[1]

Hand Protection: Chemical-resistant protective gloves (e.g., nitrile).[1]

Body Protection: An impervious lab coat or clothing.[1]

Respiratory Protection: A suitable respirator should be used if there is a risk of inhaling dust

or aerosols.[1]

Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.[1]

Ensure that a safety shower and eye wash station are readily accessible.[1]

Handling Recommendations:

Avoid inhalation of dust or aerosols.[1]

Prevent contact with skin and eyes.[1]

Do not eat, drink, or smoke in areas where TMP195 is handled.[1]

Step-by-Step Disposal Procedure for TMP195
The disposal of TMP195 must be carried out in a manner that ensures safety and regulatory

compliance. All waste containing TMP195 should be treated as hazardous chemical waste.

Step 1: Waste Segregation and Collection

Solid Waste: Place any unused or expired solid TMP195 into a clearly labeled, sealed

container designated for hazardous chemical waste. Contaminated materials such as
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weighing paper, pipette tips, and gloves should also be collected in this container.[1]

Liquid Waste: Collect all solutions containing TMP195 in a separate, sealed, and clearly

labeled hazardous waste container. Do not mix with other incompatible waste streams.[1]

Step 2: Labeling The waste container must be labeled with "Hazardous Waste," the full

chemical name "TMP195," and any other identifiers required by your institution's environmental

health and safety (EHS) department.[1]

Step 3: Storage and Disposal Store the sealed hazardous waste containers in a designated,

secure area away from incompatible materials. Arrange for disposal through your institution's

EHS department or a licensed hazardous waste disposal contractor.
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In the event of a spill, follow these procedures:

Immediate Action: Evacuate non-essential personnel from the immediate area.[1]

Containment: For liquid spills, absorb the material with an inert, non-combustible absorbent

material such as vermiculite, dry sand, or earth.[1] For solid spills, carefully sweep or

vacuum the material, avoiding dust generation.[1]

Collection: Place the contained material and any contaminated cleaning supplies into a

sealed, labeled hazardous waste container for disposal.[1]

Decontamination: Clean the spill area with a suitable solvent (e.g., alcohol), followed by a

thorough wash.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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